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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

A Comparative Analysis of the Fastness
Properties of Disperse Red 151

For researchers, scientists, and drug development professionals, the selection of appropriate
dyes is critical for a variety of applications, from staining biological samples to developing
photosensitive agents. Disperse dyes, a class of non-ionic colorants, are particularly relevant
for coloring hydrophobic materials. This guide provides an objective comparison of the fastness
properties of Disperse Red 151 against other common red disperse dyes, supported by
standardized experimental data.

Executive Summary

Disperse Red 151 exhibits excellent light and wash fastness, making it a robust candidate for
applications requiring high durability. Its sublimation fastness is also good, though some other
disperse red dyes may offer slightly better performance in this specific metric. This guide will
delve into the quantitative data and the standardized methodologies used to assess these
properties.

Quantitative Performance Data

The fastness properties of disperse dyes are critical indicators of their performance and
durability. These properties are assessed on a standardized scale, typically from 1 to 5 for
wash and sublimation fastness (with 5 being the best) and 1 to 8 for light fastness (with 8 being
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the best). The following table summarizes the key fastness properties of Disperse Red 151 in
comparison to other frequently used red disperse dyes when applied to polyester, a common

hydrophobic substrate.
. Sublimation
Light Fastness Wash
Dye C.l. Name Fastness
(1ISO) Fastness (ISO) .
(Ironing) (ISO)
Disperse Red
26130 5[1] 4-5[1] 4-5[1]
151
Disperse Red 1 11110 4-5[2] 5[2] 3[2]
Disperse Red 59 - 7-8[3] 5[3] 4[3]
Disperse Red
- 6[4] 5[4] 5[4]

135

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reproducibility. The following are detailed protocols for the key experiments
cited.

Light Fastnhess Testing (Based on AATCC Test Method
16.3)

This test evaluates the resistance of the color of textiles to the action of an artificial light source
that simulates natural daylight.[5][6][7]

 Principle: A specimen of the dyed textile is exposed to light from a xenon-arc lamp under
controlled conditions.[5][6][7] Its change in color is then compared to a set of Blue Wool
standards with known lightfastness ratings.

o Apparatus: Xenon-arc lamp apparatus, AATCC Blue Wool Lightfastness Standards, and
Gray Scale for Color Change.

e Procedure:
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o A specimen of the dyed textile is mounted on a sample holder alongside the Blue Wool
standards.

o The samples are exposed to the xenon-arc light source under specified conditions of
temperature and humidity.

o Exposure is continued until a specified amount of fading is observed on the test specimen
or the standards.

o The light fastness is assessed by comparing the degree of fading of the specimen to that
of the Blue Wool standards. The rating corresponds to the Blue Wool standard that
exhibits similar fading.[8]

Wash Fastness Testing (Based on AATCC Test Method
61)

This accelerated test is designed to determine the resistance of the color of textiles to domestic
or commercial laundering.[9][10][11][12]

» Principle: A dyed specimen, in contact with a multifiber test fabric, is laundered in a stainless
steel container under controlled conditions of temperature, detergent, and abrasive action.
The test is designed to simulate five typical home launderings.[9][10][11]

e Apparatus: Launder-Ometer or similar apparatus, stainless steel containers and balls,
multifiber test fabric, AATCC Standard Reference Detergent, and Gray Scales for Color
Change and Staining.

e Procedure:

[e]

The dyed specimen is stitched together with a multifiber test fabric.

o

The composite specimen is placed in a stainless steel container with a specified amount of
detergent solution and stainless steel balls.

o

The container is placed in the Launder-Ometer and agitated for 45 minutes at a specified
temperature (e.g., 49°C for test 2A).[12]
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o After the cycle, the specimen is rinsed and dried.

o The change in color of the dyed specimen is evaluated using the Gray Scale for Color
Change. The staining of each fiber type on the multifiber test fabric is assessed using the
Gray Scale for Staining.

Sublimation Fastness Testing (Based on AATCC Test
Method 117)

This test assesses the resistance of the color of textiles to dry heat, which can cause
sublimation of the dye.[13][14][15][16][17]

¢ Principle: A specimen of the dyed textile is placed in contact with an undyed fabric and
subjected to a specific temperature for a set duration in a heating device.[15][16]

o Apparatus: Heat transfer press or a suitable heating device capable of maintaining a uniform
temperature, undyed polyester fabric, and Gray Scales for Color Change and Staining.

e Procedure:

[¢]

A specimen of the dyed fabric is placed between two pieces of undyed white polyester
fabric.

o The sandwich is placed in the heating device at a specified temperature (e.g., 180°C,
210°C) for a specific time (e.g., 30 seconds).[16]

o After heating, the specimen is allowed to cool.

o The change in color of the original specimen is assessed using the Gray Scale for Color
Change. The degree of staining on the undyed polyester fabric is evaluated using the Gray
Scale for Staining.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
each fastness test.
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Workflow for Sublimation Fastness Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. worlddyevariety.com [worlddyevariety.com]

. worlddyevariety.com [worlddyevariety.com]

. worlddyevariety.com [worlddyevariety.com]

. worlddyevariety.com [worlddyevariety.com]

. AATCC - AATCC [members.aatcc.org]

. aatcctestmethods.com [aatcctestmethods.com]
. blog.qima.com [blog.gima.com]

. benchchem.com [benchchem.com]

°
© 0] ~ » &) EaN w N -

. aatcctestmethods.com [aatcctestmethods.com]

e 10. img.antpedia.com [img.antpedia.com]

e 11. microbe-investigations.com [microbe-investigations.com]

e 12. AATCC 61 Color fastness to Laundering [darongtester.com]

e 13. AATCC 117/AATCC 133 Color Fastness to Scorch and Sublimation [darongtester.com]
e 14. Color Fastness Tester to Scorch and Sublimation | DaRong Tester [darongtester.com]
e 15. AATCC - AATCC [members.aatcc.org]

» 16. textilelearner.net [textilelearner.net]

e 17. standards.globalspec.com [standards.globalspec.com]

« To cite this document: BenchChem. [Comparing the fastness properties of Disperse Red 151
with other dyes.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619698#comparing-the-fastness-properties-of-
disperse-red-151-with-other-dyes]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1619698?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-151.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-1.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-59.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-135.html
https://members.aatcc.org/store/tm16-3/959/
https://aatcctestmethods.com/test-methods/aatcc-16-3-option-3-colorfastness-to-light-xenon-arc/
https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://www.benchchem.com/pdf/A_Comparative_Performance_Analysis_of_Disperse_Red_Dyes_for_Textile_Applications.pdf
https://aatcctestmethods.com/test-methods/aatcc-61-colorfastness-to-laundering-accelerated/
https://img.antpedia.com/standard/files/pdfs_ora/20210902/AATCC%20TM61-2013e(2020).pdf
https://microbe-investigations.com/aatcc-61-colorfastness-to-washing/
https://darongtester.com/aatcc-61-colorfastness-to-washing/
https://darongtester.com/aatcc-117-aatcc-133-color-fastness-to-scorch-and-sublimation/
https://darongtester.com/product/color-fastness-tester-to-scorch-and-sublimation-ygb605g/
https://members.aatcc.org/store/tm117/527/
https://textilelearner.net/various-color-fastness-methods/
https://standards.globalspec.com/std/14204765/aatcc-117
https://www.benchchem.com/product/b1619698#comparing-the-fastness-properties-of-disperse-red-151-with-other-dyes
https://www.benchchem.com/product/b1619698#comparing-the-fastness-properties-of-disperse-red-151-with-other-dyes
https://www.benchchem.com/product/b1619698#comparing-the-fastness-properties-of-disperse-red-151-with-other-dyes
https://www.benchchem.com/product/b1619698#comparing-the-fastness-properties-of-disperse-red-151-with-other-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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